Cas no 898447-44-4 (4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate)

• Product Name: 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate
• CAS No: 898447-44-4
• MF: C₂₇H₂₀O₈
• MW: 472.442908287048
• CID: 5484433
• Update Time: 2025-09-23

4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• [4-(1-benzofuran-2-yl)-2-oxochromen-6-yl] 3,4,5-trimethoxybenzoate
• 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C27H20O8/c1-30-23-11-16(12-24(31-2)26(23)32-3)27(29)33-17-8-9-21-18(13-17)19(14-25(28)35-21)22-10-15-6-4-5-7-20(15)34-22/h4-14H,1-3H3
• InChI Key： AKEGOQJPNYGWHT-UHFFFAOYSA-N
• SMILES： C(OC1C=CC2OC(=O)C=C(C3=CC4=CC=CC=C4O3)C=2C=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate

Comprehensive Overview of 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate (CAS No. 898447-44-4)

The compound 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate (CAS No. 898447-44-4) is a synthetic derivative of coumarin, a class of organic compounds known for their diverse biological activities. This molecule combines the benzofuran and coumarin scaffolds with a 3,4,5-trimethoxybenzoate moiety, making it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications, particularly in the fields of pharmaceuticals, fluorescence probes, and organic electronics.

One of the key features of 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate is its unique structural configuration. The benzofuran ring enhances the compound's stability and electronic properties, while the coumarin core contributes to its fluorescence characteristics. The 3,4,5-trimethoxybenzoate group adds further complexity, potentially influencing its solubility and interaction with biological targets. This combination makes the compound a promising candidate for drug discovery and bioimaging applications.

In recent years, there has been growing interest in coumarin derivatives due to their wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The incorporation of the benzofuran moiety in 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate may further enhance these activities, making it a valuable target for pharmacological research. Additionally, its fluorescence properties are being investigated for use in sensors and diagnostic tools.

The synthesis of 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate typically involves multi-step organic reactions, including esterification and cyclization processes. Researchers are optimizing these methods to improve yield and purity, which are critical for its application in high-throughput screening and industrial-scale production. The compound's CAS No. 898447-44-4 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases.

Beyond its potential in life sciences, 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate is also being explored in material science. Its fluorescence and electron-transport properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to absorb and emit light at specific wavelengths is particularly valuable for designing energy-efficient displays and solar cells.

As the demand for sustainable and eco-friendly materials grows, researchers are investigating the environmental impact of 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate. Preliminary studies suggest that its degradation products are non-toxic, aligning with the global push for green chemistry. This aspect is particularly relevant for industries seeking alternatives to traditional, less environmentally friendly compounds.

In conclusion, 4-(1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl 3,4,5-trimethoxybenzoate (CAS No. 898447-44-4) represents a versatile and promising compound with applications spanning pharmaceuticals, bioimaging, and advanced materials. Its unique structural features and functional properties continue to attract attention from researchers worldwide, driving innovation in multiple scientific disciplines. Future studies will likely uncover even more potential uses for this remarkable molecule.